Cas no 1807167-61-8 (4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride)

• Product Name: 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride
• CAS No: 1807167-61-8
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 5001084
• PubChem ID: 130896735
• Update Time: 2025-06-13

4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C7H5Cl2FO2S/c1-4-2-5(8)3-6(10)7(4)13(9,11)12/h2-3H,1H3
• InChI Key： LEHKADGPJZOXLP-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CC=1C)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3
• Topological Polar Surface Area: 42.5

Additional information on 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride

Introduction to 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride (CAS No. 1807167-61-8)

4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride (CAS No. 1807167-61-8) is a versatile and highly reactive organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro, fluoro, and methyl substituent on a benzene ring, along with a sulfonyl chloride functional group. These features endow it with a range of valuable properties that make it an important intermediate in the synthesis of various bioactive molecules and functional materials.

The sulfonyl chloride functional group in 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride is particularly noteworthy due to its high reactivity. Sulfonyl chlorides are known for their ability to readily react with nucleophiles, making them useful reagents in the formation of sulfonamides, sulfonates, and other sulfur-containing compounds. This reactivity has been leveraged in numerous synthetic pathways, including the preparation of pharmaceuticals, agrochemicals, and advanced materials.

In the context of pharmaceutical research, 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride has shown promise as a key intermediate in the synthesis of several bioactive compounds. For instance, recent studies have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The presence of the chloro, fluoro, and methyl substituents on the benzene ring can significantly influence the pharmacological properties of the final product, such as solubility, metabolic stability, and binding affinity to target proteins.

One notable application of 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride is in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad-spectrum antibacterial activity and other therapeutic properties. Recent advancements in this area have focused on developing more selective and potent sulfonamide inhibitors for specific targets, such as enzymes involved in cancer progression or inflammatory responses. The reactivity and versatility of 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride make it an ideal starting material for these synthetic efforts.

In addition to its applications in pharmaceuticals, 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride has also found use in the field of materials science. The unique combination of functional groups in this compound allows for the synthesis of advanced materials with tailored properties. For example, it can be used to prepare polymers with enhanced thermal stability or improved mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride typically involves several steps, including the introduction of the sulfonyl chloride group onto the substituted benzene ring. Recent research has focused on optimizing these synthetic routes to improve yield and reduce environmental impact. Techniques such as green chemistry principles and catalytic methods have been employed to achieve more sustainable and efficient processes.

In conclusion, 4-Chloro-2-fluoro-6-methylbenzenesulfonyl chloride (CAS No. 1807167-61-8) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and high reactivity make it an essential intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern chemistry.